Cas no 1806973-06-7 (Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate
• CAS No: 1806973-06-7
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4806500
• Update Time: 2025-06-23

Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6F3NO3/c1-15-8(14)5-3(6(10)11)2-4(9)12-7(5)13/h2,6H,1H3,(H,12,13)
• InChI Key： QJKNQOOWYNQGJT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC(C=1C(=O)OC)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate

Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate: A Comprehensive Overview

Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate, also known by its CAS number 1806973-06-7, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a methyl group, a difluoromethyl group, a fluoro group, and a hydroxyl group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for research and development.

The synthesis of Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in high-value industries. Researchers have explored various catalysts and reaction pathways to achieve better results, leveraging the latest advancements in catalytic chemistry.

One of the most promising applications of this compound lies in the field of pharmaceuticals. Its unique structure allows it to interact with specific biological targets, making it a potential candidate for drug development. For instance, studies have shown that it exhibits selective binding to certain enzymes and receptors, which could be exploited for therapeutic purposes. Additionally, its fluorinated substituents contribute to improved pharmacokinetic properties, such as enhanced bioavailability and stability.

In the agrochemical sector, Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate has shown potential as a component in herbicides and insecticides. Its ability to disrupt key biochemical pathways in pests and weeds makes it a valuable addition to modern agricultural practices. Recent research has focused on understanding its mode of action at the molecular level, which could lead to the development of more effective and environmentally friendly agrochemicals.

The material science applications of this compound are equally intriguing. Its pyridine ring structure provides a platform for designing advanced materials with tailored electronic properties. For example, researchers have investigated its use in organic electronics, where it could serve as a building block for semiconductors and conductive polymers. The fluorinated groups enhance the molecule's stability and electron transport properties, making it suitable for high-performance electronic devices.

From an environmental perspective, understanding the fate and behavior of Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate in natural systems is crucial for assessing its safety and sustainability. Studies have been conducted to evaluate its biodegradation potential and toxicity profile. These findings are essential for regulatory compliance and ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, Methyl 4-(difluoromethyl)-6-fluoro-2-hydroxypyridine-3-carboxylate (CAS No. 1806973-06-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.